Cas no 1554661-13-0 (Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl-)

• Product Name: Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl-
• CAS No: 1554661-13-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5802631
• PubChem ID: 77168479
• Update Time: 2025-06-03

Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl-
• 1-(3-cyclopropoxyphenyl)ethan-1-amine
• EN300-718150
• 1554661-13-0

• Inchi： 1S/C11H15NO/c1-8(12)9-3-2-4-11(7-9)13-10-5-6-10/h2-4,7-8,10H,5-6,12H2,1H3
• InChI Key： MPWNUUBYWOKATJ-UHFFFAOYSA-N
• SMILES： O(C1CC1)C1C=CC=C(C(N)C)C=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 282.0±23.0 °C(Predicted)
• pka: 8.93±0.10(Predicted)

Additional information on Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl-

Research Briefing on Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl- (CAS: 1554661-13-0)

Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl- (CAS: 1554661-13-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, particularly its role as a modulator of specific biological pathways. This briefing consolidates the latest research findings to provide a comprehensive overview of its development, mechanisms of action, and potential clinical applications.

The compound's structural features, including the cyclopropyloxy and α-methyl substituents, contribute to its unique binding affinity and selectivity towards target proteins. Research indicates that it may interact with neurotransmitter receptors, suggesting potential applications in neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in preclinical models of depression and anxiety, highlighting its promise as a novel psychotropic agent.

In addition to its neurological applications, recent investigations have explored its anti-inflammatory properties. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl- exhibits inhibitory effects on key inflammatory cytokines, positioning it as a candidate for treating chronic inflammatory conditions. The compound's mechanism involves the suppression of NF-κB signaling, a pathway central to inflammatory responses.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Data from these studies suggest that it has favorable absorption and distribution profiles, though further optimization may be required to enhance its half-life. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with improved pharmacokinetic properties.

Despite its promising attributes, challenges remain in translating these findings into clinical applications. Toxicity studies are still in early stages, and long-term safety data are lacking. Regulatory hurdles and the need for large-scale clinical trials further complicate its path to commercialization. However, the compound's versatility and mechanistic novelty continue to drive interest among researchers and pharmaceutical companies alike.

In conclusion, Benzenemethanamine, 3-(cyclopropyloxy)-α-methyl- represents a compelling area of research in the intersection of chemistry and biomedicine. Its dual potential in neurological and inflammatory disorders underscores its therapeutic value, while ongoing studies aim to address existing limitations. Future research directions may include structural optimization, combination therapies, and expanded preclinical testing to fully realize its clinical potential.